[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide
CAS No.: 2565792-28-9
Cat. No.: VC11648591
Molecular Formula: C47H56NO3PS
Molecular Weight: 746.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2565792-28-9 |
|---|---|
| Molecular Formula | C47H56NO3PS |
| Molecular Weight | 746.0 g/mol |
| IUPAC Name | (R)-N-[(S)-(3,5-ditert-butyl-4-methoxyphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide |
| Standard InChI | InChI=1S/C47H56NO3PS/c1-44(2,3)37-29-31(30-38(42(37)50-12)45(4,5)6)40(48-53(49)46(7,8)9)34-25-19-26-35-41(34)51-43-36(47(35,10)11)27-20-28-39(43)52(32-21-15-13-16-22-32)33-23-17-14-18-24-33/h13-30,40,48H,1-12H3/t40-,53+/m0/s1 |
| Standard InChI Key | BCSWMDYGGCPTPC-FAMOVDSYSA-N |
| Isomeric SMILES | CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)[C@H](C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)N[S@](=O)C(C)(C)C)C |
| SMILES | CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C |
| Canonical SMILES | CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C |
Introduction
The compound “[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide” is a highly specialized organophosphorus compound with potential applications in asymmetric synthesis and catalysis. This molecule features a complex structure integrating sulfinamide, phosphine, and bulky tert-butyl groups, which contribute to its stereochemical properties and reactivity.
Molecular Characteristics
Structural Features
The compound's structure is defined by:
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Sulfinamide Group: Provides chirality and reactivity for asymmetric synthesis.
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Phosphine Group: A diphenylphosphino moiety that enhances catalytic activity in organometallic reactions.
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Bulky Substituents: The tert-butyl groups on the phenol ring increase steric hindrance, improving selectivity in catalytic processes.
Applications
This compound is primarily utilized in:
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Asymmetric Catalysis:
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Used as a ligand in transition-metal catalyzed reactions.
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Facilitates enantioselective transformations due to its chiral centers.
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Synthetic Chemistry:
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A building block for creating complex molecules with specific stereochemistry.
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Pharmaceutical Research:
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Potential applications in designing enantiopure drugs.
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Synthesis
The synthesis of this compound involves:
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Starting with a xanthene backbone functionalized with diphenylphosphine.
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Introducing the sulfinamide group via sulfonation and subsequent amination.
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Attaching the bulky tert-butyl and methoxyphenyl groups to enhance steric and electronic properties.
Research Insights
Studies on this compound have demonstrated its utility in:
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High enantioselectivity when used as a ligand in hydrogenation reactions.
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Stability under reaction conditions due to the steric protection provided by bulky substituents.
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